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Compound of Interest

Compound Name: Isofetamid

Cat. No.: B3026465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Isofetamid's performance against fungal

strains that have developed resistance to Succinate Dehydrogenase Inhibitor (SDHI)

fungicides. The information presented is supported by experimental data to assist in research

and development efforts.

Introduction to Isofetamid and SDHI Resistance
Succinate Dehydrogenase Inhibitors (SDHIs) are a critical class of fungicides used in

agriculture to control a wide range of fungal diseases. They act by inhibiting Complex II

(succinate dehydrogenase) of the mitochondrial respiratory chain, which is essential for fungal

energy production. However, the emergence of fungal strains with reduced sensitivity to SDHIs

poses a significant challenge to disease management.

Isofetamid is a novel SDHI fungicide belonging to a new chemical group, the phenyl-oxo-ethyl

thiophene amides. Its unique molecular structure is hypothesized to give it flexibility at the

binding site, allowing it to remain effective against many fungal isolates that have developed

resistance to other SDHI fungicides. This guide examines the experimental evidence

supporting this claim.
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The effectiveness of Isofetamid has been evaluated against various SDHI-resistant fungal

strains, most notably Botrytis cinerea (the causal agent of gray mold) and Alternaria alternata.

The data consistently demonstrates that Isofetamid retains significant activity against isolates

harboring mutations that confer resistance to other SDHIs.

Data on Botrytis cinerea
Botrytis cinerea has developed resistance to several SDHI fungicides, primarily through

mutations in the SdhB gene, which encodes a subunit of the succinate dehydrogenase

enzyme. The most common mutations include H272Y/R, N230I, and P225F.

Table 1: Comparative EC50 Values (µg/mL) of Isofetamid and Other SDHIs Against Botrytis

cinerea Strains with Different SdhB Mutations

SdhB
Mutation

Isofetami
d

Boscalid
Fluopyra
m

Fluxapyr
oxad

Penthiop
yrad

Benzovin
diflupyr

Wild Type

(Sensitive)

0.098 -

0.22[1]
- - - - -

H272Y/R
0.01 -

0.30[1][2]
>5[3]

Highly

Susceptibl

e[2]

Resistant/

Highly

Resistant[2

]

- -

N230I

1.46 - 4.79

(Moderate

Resistance

)[1][4]

- - - - -

P225F

>500.00

(High

Resistance

)[1][4]

- - - - -

Table 2: Frequency of Resistance to SDHI Fungicides in Botrytis cinerea Isolates from

Strawberry (Florida, USA)
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Fungicide 2015-2016 Season 2016-2017 Season

Isofetamid 0%[1][4] 1.3%[1]

Boscalid 95%[1][4] 91%[1]

Penthiopyrad 33%[1][4] 95%[1]

Fluopyram 21%[1][4] 44%[1]

Benzovindiflupyr 25%[1][4] 27%[1]

The data clearly indicates that while resistance to boscalid is widespread, the frequency of

resistance to isofetamid was significantly lower in the studied populations.[1][4] Isofetamid
demonstrates high efficacy against the common H272Y/R mutants, which show high resistance

to other SDHIs like boscalid and fluxapyroxad.[1][2] However, mutations such as N230I and

P225F can confer moderate to high levels of resistance to Isofetamid.[1][4]

Data on Alternaria alternata
Studies on Alternaria alternata, the causal agent of leaf spot in almonds, also show differential

sensitivity to various SDHIs depending on the specific mutation.

Table 3: EC50 Values (µg/mL) of Isofetamid and Other SDHIs Against Alternaria alternata with

Different Sdh Mutations

Sdh
Mutation

Isofetami
d

Boscalid
Fluopyra
m

Fluxapyr
oxad

Pyraziflu
mid

Pydiflume
tofen

H277Y

(SdhB)

Intermediat

e

High

Resistance
-

Intermediat

e

Intermediat

e
-

S135R

(SdhC)

Intermediat

e

High

Resistance
-

Intermediat

e

Intermediat

e
-

H134R

(SdhC)

Less

Affected
Resistant

Less

Affected
Resistant Resistant

Less

Affected

Data extracted from a study on Alternaria alternata isolates from almond in California.[5][6]
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In A. alternata, mutations like H277Y and S135R, which confer high resistance to boscalid, only

result in intermediate resistance to Isofetamid.[5][6] Notably, for the H134R mutation, the

sensitivity to Isofetamid, fluopyram, and pydiflumetofen was less affected compared to other

SDHIs.[5][6]

Experimental Protocols
The data presented in this guide is based on established experimental methodologies. Below

are detailed protocols for key assays used to determine fungicide efficacy.

Mycelial Growth Inhibition Assay
This assay is used to determine the concentration of a fungicide that inhibits the growth of a

fungus by 50% (EC50).

Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved. While the agar

is still molten, the test fungicide is added at various concentrations. The fungicide-amended

agar is then poured into Petri dishes.

Inoculation: A mycelial plug (typically 4-5 mm in diameter) is taken from the edge of an

actively growing fungal culture and placed in the center of the fungicide-amended and

control Petri dishes.[7][8]

Incubation: The plates are incubated in the dark at a controlled temperature (e.g., 20°C or

28°C) for a period ranging from 2 to 14 days, depending on the fungal species.[8][9]

Data Collection: The diameter of the fungal colony is measured at regular intervals.[8]

Analysis: The percentage of growth inhibition is calculated relative to the control (no

fungicide). The EC50 value is then determined by plotting the inhibition percentage against

the log of the fungicide concentration.[8]

Conidial Germination Assay
This assay assesses the effect of a fungicide on the germination of fungal spores.

Spore Suspension Preparation: Conidia (spores) are harvested from a mature fungal culture

and suspended in a sterile solution, often containing a surfactant to aid in dispersion. The
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concentration of spores is adjusted to a specific value (e.g., 1 x 10^6 conidia/mL).

Assay Setup: The spore suspension is mixed with various concentrations of the fungicide in

a suitable medium (e.g., Potato Dextrose Broth or on water agar plates).

Incubation: The mixture is incubated for a defined period (e.g., 24 to 72 hours) at an optimal

temperature for germination.[10]

Microscopic Examination: A sample is observed under a microscope, and the number of

germinated and non-germinated spores is counted (typically out of 100 spores). A spore is

considered germinated if the germ tube is longer than its width or diameter.[11]

Analysis: The percentage of germination inhibition is calculated for each fungicide

concentration, and the EC50 value is determined.

Mitochondrial Respiration Assay (Seahorse XF Analyzer)
This assay directly measures the impact of fungicides on mitochondrial function by monitoring

the oxygen consumption rate (OCR).

Cell/Mitochondria Preparation: Fungal cells are cultured and can be permeabilized to allow

direct access to the mitochondria. Alternatively, mitochondria can be isolated from fungal

mycelia.

Assay Plate Preparation: The prepared cells or mitochondria are seeded into a specialized

microplate (e.g., Seahorse XF plate).

Assay Execution: The plate is placed in a Seahorse XF Analyzer. The instrument measures

the OCR in real-time. The test fungicide is injected into the wells, and the subsequent

change in OCR is monitored.

Mitochondrial Stress Test: A series of compounds that modulate the electron transport chain

(e.g., oligomycin, FCCP, rotenone/antimycin A) are sequentially injected to measure key

parameters of mitochondrial function, such as basal respiration, ATP-linked respiration, and

maximal respiration.[12][13] This allows for the precise identification of which complex in the

respiratory chain is inhibited.[14]
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Visualizations
Signaling Pathway: SDHI Mode of Action
Caption: Mechanism of action of Isofetamid and the role of SdhB mutations in resistance.

Experimental Workflow: Fungicide Sensitivity Testing
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Caption: Generalized workflow for in vitro fungicide sensitivity testing.
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Logical Relationship: SDHI Cross-Resistance in Botrytis
cinerea
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Caption: Cross-resistance patterns conferred by SdhB mutations in Botrytis cinerea.

Conclusion
The available experimental data indicates that Isofetamid is a potent SDHI fungicide with a

distinct advantage against certain SDHI-resistant fungal strains, particularly those with the

common SdhB H272Y/R mutations. Its unique chemical structure appears to allow it to

overcome the resistance mechanisms that affect other SDHIs. However, the emergence of

resistance to Isofetamid, associated with other mutations like N230I and P225F, highlights the

importance of continued monitoring and integrated resistance management strategies. For

drug development professionals, the flexible binding hypothesis of Isofetamid offers a

promising avenue for designing next-generation fungicides that can effectively combat evolving

fungal pathogen populations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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